Cas no 1000-30-2 (2,2,5-trimethylhex-4-enal)

2,2,5-trimethylhex-4-enal Properties

Names and Identifiers

• 4-Hexenal,2,2,5-trimethyl-
• 2,2,5-trimethylhex-4-enal
• 2,2,5,5-tetramethylpent-4-enal
• 2,2,5-trimethyl-hex-4-enal
• 4-Hexenal,2,2,5-trimethyl
• EINECS 213-670-6
• 2,2,5-Trimethyl-4-hexenal
• DTXSID20142850
• SCHEMBL1114594
• AKOS022633932
• EN300-368105
• 1000-30-2
• NS00022931
• 4-Hexenal, 2,2,5-trimethyl-
• 2,2,5-trimethyl-4-hexen-1-al
• F2147-6390
• TVJYZLLDEHOCJE-UHFFFAOYSA-N
• 2,2,5-trimethyl-4-hexenal
• 2,2,5-Trimethylhex-4-enal
• DB-283616
• +Expand

• InChIKey： TVJYZLLDEHOCJE-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H16O/c1-8(2)5-6-9(3,4)7-10/h5,7H,6H2,1-4H3
• SMILES： CC(C)(C/C=C(\C)/C)C=O

Computed Properties

• Exact Mass: 140.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 140.12
• Heavy Atom Count: 10
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 2.56780
• PSA: 17.07000
• Refractive Index: 1.434
• Boiling Point: 183.3±9.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 57.5±7.8 °C
• Color/Form: No data avaiable
• Density: 0.8±0.1 g/cm3

2,2,5-trimethylhex-4-enal Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ° C, -4 ° C is better
• Signal Word：warning

2,2,5-trimethylhex-4-enal Customs Data

• HS CODE：2912190090
• Customs Data：

  China Customs Code:

  2912190090

  Overview:

  HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

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